Cas no 64198-16-9 (1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride)

• Product Name: 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride
• CAS No: 64198-16-9
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• MDL: MFCD02169540
• CID: 1672103
• PubChem ID: 125308019
• Update Time: 2025-05-20

1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride Chemical and Physical Properties

Names and Identifiers

• AC1MQPVA
• 1,2,3,4-Tetramethylcyclobutane-1,2,3,4-tetracarboxylic acid dianhydride
• 4022P
• 1,2,3,4-Tetramethylcyclobutan-1,2,3,4-tetracarbonsaeure-dianhydrid
• 3a,3b,6a,6b-tetramethyltetrahydrocyclobuta[1,2-c:3,4-c']difuran-1,3,4,6-tetrone
• Tetramethylcyclobutan-tetracarbonsaeure-dianhydrid
• 1,2,3,4-TETRAMETHYL-1,2,3,4-CYCLOBUTANETETRACARBOXYLIC DIANHYDRIDE
• 3A,3b,6a,6b-tetramethylcyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone
• 1,2,3,4-Tetramethylcyclobutane-1,2,3,4-tetracarboxylic acid 1,2:3,4-dianhydride
• Dianhydride
• DTXSID60392877
• 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic
• 1,2,6,7-tetramethyl-4,9-dioxatricyclo[5.3.0.02,6]decane-3,5,8,10-tetrone
• SCHEMBL18084254
• 64198-16-9
• T2697
• tetramethyl-4,9-dioxatricyclo[5.3.0.0(2),?]decane-3,5,8,10-tetrone
• SCHEMBL12110851
• tetramethyl-4,9-dioxatricyclo[5.3.0.0,decane-3,5,8,10-tetrone
• tetramethyl-4,9-dioxatricyclo[5.3.0.0(2),]decane-3,5,8,10-tetrone
• 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride

• MDL： MFCD02169540
• Inchi： 1S/C12H12O6/c1-9-5(13)17-6(14)10(9,2)12(4)8(16)18-7(15)11(9,12)3/h1-4H3
• InChI Key： GTDPSWPPOUPBNX-UHFFFAOYSA-N
• SMILES： O1C(C2(C)C3(C)C(=O)OC(C3(C)C2(C)C1=O)=O)=O

Computed Properties

• Exact Mass: 252.06300
• Monoisotopic Mass: 252.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: 0.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 380°C(lit.)
• Boiling Point: 419.4±45.0 °C at 760 mmHg
• Flash Point: 189.9±28.8 °C
• PSA: 86.74000
• LogP: 0.19200
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD331680)

Additional information on 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride

1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride (CAS No. 64198-16-9): An Overview and Recent Advances

1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride (CAS No. 64198-16-9) is a versatile compound with significant applications in various fields of chemistry and materials science. This dianhydride is known for its unique molecular structure and chemical properties, making it a valuable reagent in the synthesis of polymers and other advanced materials. In this article, we will delve into the chemical characteristics, synthesis methods, and recent research developments involving this compound.

The molecular formula of 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride is C₁₆H₁₈O₆. The compound features a cyclobutane core with four methyl groups and four carboxylic acid groups that are converted into anhydride moieties. This structure imparts several key properties to the molecule, including high thermal stability and reactivity towards various functional groups.

One of the primary applications of 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride is in the synthesis of polyimides. Polyimides are a class of high-performance polymers known for their excellent thermal stability, mechanical strength, and chemical resistance. The dianhydride reacts with diamines to form polyimide chains through a condensation polymerization process. Recent studies have shown that the use of this dianhydride can lead to polyimides with enhanced mechanical properties and improved processability.

In addition to polyimide synthesis, 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride has been explored for its potential in the development of coatings and adhesives. The unique combination of cyclobutane and anhydride functionalities provides excellent adhesion properties and resistance to harsh environments. Researchers have demonstrated that coatings formulated with this dianhydride exhibit superior durability and resistance to UV radiation and chemical degradation.

The synthesis of 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride typically involves several steps. One common method involves the oxidation of a tetramethylcyclobutane derivative to form the corresponding tetracarboxylic acid. Subsequent dehydration reactions convert the carboxylic acid groups into anhydride moieties. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing environmental impact.

Recent research has also highlighted the potential of 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride in the field of nanotechnology. The compound's unique structure makes it suitable for use as a building block in the fabrication of nanomaterials with tailored properties. For example, studies have shown that incorporating this dianhydride into polymer nanocomposites can enhance their mechanical strength and thermal stability.

In the context of biomedical applications, 1,2,3,4-Tetramethyl-1,2,3,4-cyclobutanetetracarboxylic Dianhydride has been investigated for its potential in drug delivery systems. The compound's ability to form stable polymers with controlled release properties makes it an attractive candidate for developing targeted drug delivery vehicles. Research in this area is still in its early stages but shows promising results.

The safety and environmental impact of 1，2，3，4-Tetramethyl-1，2，3，4-cyclobutanetetracarboxylic Dianhydride are important considerations in its use. While the compound is not classified as a hazardous material under current regulations (excluding any specific local or regional restrictions), proper handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, 1，2，3，4-Tetramethyl-1，2，3，4-cyclobutanetetracarboxylic Dianhydride (CAS No. 64198-16-9) is a multifunctional compound with a wide range of applications in polymer science and materials engineering. Its unique chemical structure and properties make it a valuable reagent for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use in advanced materials and biomedical applications.